N-(2,3-dimethylphenyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[2,4-dioxo-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C23H21N5O3/c1-15-5-3-6-18(16(15)2)26-20(29)14-27-19-7-4-10-25-21(19)22(30)28(23(27)31)13-17-8-11-24-12-9-17/h3-12H,13-14H2,1-2H3,(H,26,29)
• InChI Key: PQUIZAFESQBISB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=NC=C4)N=CC=C3)C
• Molecular Formula: C23H21N5O3
• Molecular Weight: 415.4 g/mol
• CAS No.: 941902-39-2

Description

N-(2,3-dimethylphenyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C23H21N5O3 and its molecular weight is 415.453. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Analysis and Synthesis

• Heterocyclic Derivatives Synthesis : The compound's structural analysis relates to the formation of heterocyclic derivatives, as seen in the synthesis of similar compounds. These derivatives play a crucial role in the development of new pharmaceutical compounds (Banfield, Fallon, & Gatehouse, 1987).

Antimicrobial Properties

• Development of Antimicrobial Agents : Compounds with a similar structure have been synthesized and evaluated for their antimicrobial properties. This indicates the potential of the compound for antimicrobial applications (Bondock, Rabie, Etman, & Fadda, 2008).

Chemical Transformations

• Synthesis of Novel Compounds : The compound's structural framework is conducive to chemical transformations that lead to the creation of novel compounds with potential pharmaceutical applications (Rahmouni et al., 2014).

Radioligand Development

• Radioactive Tracer Development : Compounds structurally similar to the one have been used in the synthesis of radioligands for medical imaging, suggesting its potential application in diagnostic imaging (Dollé et al., 2008).

Antiviral and Antitumor Activities

• Antiviral and Antitumor Research : The compound's structure is similar to that of other compounds that have demonstrated promising antiviral and antitumor activities, indicating its potential in these areas (Fahim, Elshikh, & Darwish, 2019).

Pharmaceutical Research

• HIV-1 Protease Inhibitors : Compounds with similar structural features have been investigated for their potential as HIV-1 protease inhibitors, which could imply similar research avenues for this compound (Zhu et al., 2019).